Cas no 1212173-31-3 ((1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol
• CAS No: 1212173-31-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 1212204
• PubChem ID: 25324438
• Update Time: 2025-11-02

(1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(3-bromo-4-methoxyphenyl)ethanol
• Z360056130
• EN300-53409
• CS-0251061
• G73431
• AKOS034825926
• J-501726
• 1212173-31-3
• (AlphaR)-3-bromo-4-methoxy-alpha-methylbenzenemethanol
• (1R)-1-(3-bromo-4-methoxyphenyl)ethan-1-ol
• (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11BrO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3/t6-/m1/s1
• InChI Key： KQHQGTDOJDHQGX-ZCFIWIBFSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](C)O)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol

Comprehensive Guide to (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol (CAS No. 1212173-31-3): Properties, Applications, and Market Insights

(1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol (CAS No. 1212173-31-3) is a chiral organic compound with significant relevance in pharmaceutical and fine chemical industries. This brominated methoxy phenyl ethanol derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its unique stereochemistry and functional group compatibility, which make it valuable for asymmetric synthesis.

The molecular structure of (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol features a chiral center at the 1-position of the ethanol moiety, with the R-configuration being particularly important for biological activity. The presence of both bromo and methoxy substituents on the aromatic ring enhances its reactivity in various coupling reactions, making it a versatile building block in medicinal chemistry. Recent studies highlight its potential in developing novel enzyme inhibitors and receptor modulators, addressing current demands in drug discovery pipelines.

In pharmaceutical applications, CAS 1212173-31-3 serves as a crucial precursor for chiral drug synthesis. The compound's optically active nature makes it particularly valuable for creating enantiomerically pure pharmaceuticals, a growing trend in the industry to minimize side effects and improve therapeutic efficacy. Current research explores its use in developing central nervous system (CNS) targeted compounds, aligning with the increasing focus on neurological disorders treatment.

The synthesis of (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol typically involves asymmetric reduction of the corresponding ketone or resolution of racemic mixtures. Advanced catalytic asymmetric hydrogenation methods have gained attention for their efficiency in producing this chiral alcohol with high enantiomeric excess. These green chemistry approaches respond to the pharmaceutical industry's need for sustainable synthesis methods with reduced environmental impact.

Analytical characterization of 1212173-31-3 employs various techniques including HPLC, chiral GC, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline solid with specific optical rotation values that confirm its enantiomeric purity. These quality control measures are critical for pharmaceutical applications where stereochemical integrity directly impacts biological activity.

Market trends indicate growing demand for chiral building blocks like (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol, driven by expanding research in personalized medicine and targeted therapies. The global market for pharmaceutical intermediates is projected to grow significantly, with chiral compounds representing a substantial segment. Manufacturers are scaling up production while maintaining strict quality standards to meet the needs of drug development programs worldwide.

Storage and handling of CAS 1212173-31-3 require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere when necessary, protected from light and moisture to maintain stability. These handling protocols ensure the compound's long-term shelf stability and consistent performance in synthetic applications.

Recent scientific literature highlights innovative applications of (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol in developing new-generation therapeutics. Its structural features make it particularly suitable for creating compounds with improved blood-brain barrier penetration, addressing current challenges in neurological drug development. These applications position the compound as a valuable asset in modern drug discovery efforts.

Quality specifications for 1212173-31-3 typically include requirements for chemical purity (>98%), enantiomeric excess (>99%), and absence of specific impurities. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms and spectroscopic evidence to verify these parameters, ensuring reliability for research and production use.

The future outlook for (1R)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol appears promising, with potential expansions into new therapeutic areas and synthetic applications. As pharmaceutical research continues to emphasize chiral specificity and molecular complexity, this compound is well-positioned to remain an important tool for medicinal chemists and process development scientists worldwide.